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Compound of Interest

Compound Name: 3-Chloroheptane

Cat. No.: B1620029

This technical guide provides a comprehensive overview of 3-Chloroheptane, including its
chemical identity, physicochemical properties, relevant experimental protocols, and key
chemical reactions. This document is intended for researchers, scientists, and professionals in
the field of drug development and organic chemistry.

Chemical Identity

The nomenclature and various identifiers for 3-Chloroheptane are crucial for accurate
documentation and database searches.

IUPAC Name: 3-chloroheptane[1][2]

e Synonyms: Heptane, 3-chloro-[3][4][5][6]; (3S)-3-chloroheptane[2]

o CAS Registry Number: 999-52-0[1][4][5][6]

e Molecular Formula: C7H1sCI[1][2][4][5][6][7]

e Molecular Weight: 134.65 g/mol [1][2]

« InChl: INChI=1S/C7H15Cl/c1-3-5-6-7(8)4-2/h7H,3-6H2,1-2H3[1][4][5]
« InChiKey: DMKNOEJJJSHSML-UHFFFAOYSA-N[1][4][5]

e Canonical SMILES: CCCCC(CC)CI[1][7]
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Physicochemical Properties

A summary of the key quantitative data for 3-Chloroheptane is presented in the table below.

These properties are essential for designing experimental conditions and predicting the

behavior of the compound in various environments.

Property Value Unit Source
Physical State Liquid [3]
Appearance Colorless liquid [3]
Molecular Weight 134.649 g/mol [7]
Density 0.864 g/lcm3 [7]
Boiling Point 150 °C at 760 mmHg [7]
Melting Point -69.5 (estimate) °C [7]
Flash Point 39.2 °C [7]
Vapor Pressure 5 mmHg at 25°C [7]
Refractive Index 1.4228 [7]
XLogP3 3.6 [11[2][7]
Hydrogen Bond Donor

Count 0 vl
Hydrogen Bond

AZcep?or Count 0 vl
Rotatable Bond Count 4 [7]
Exact Mass 134.0862282 Da [11121071
Complexity 43.7 [1][2][7]

Experimental Protocols

Detailed methodologies for the synthesis and reactions of 3-Chloroheptane are outlined

below.
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One common laboratory-scale synthesis of 3-Chloroheptane involves the nucleophilic
substitution of the hydroxyl group in heptan-3-ol with a chloride ion.[7]

e Reactants: Heptan-3-ol, concentrated hydrochloric acid, and anhydrous zinc(ll) chloride.
e Procedure:

o Anhydrous zinc(ll) chloride is dissolved in concentrated hydrochloric acid. This solution is
known as the Lucas reagent.

o Heptan-3-ol is added to the Lucas reagent at room temperature.

o The mixture is stirred or shaken vigorously. The formation of a cloudy solution or a
separate layer of 3-Chloroheptane indicates the progress of the reaction.

o The reaction mixture is transferred to a separatory funnel, and the organic layer containing
3-Chloroheptane is separated from the aqueous layer.

o The organic layer is washed with a saturated sodium bicarbonate solution to neutralize
any remaining acid, followed by a wash with brine.

o The crude 3-Chloroheptane is dried over an anhydrous drying agent such as magnesium
sulfate or sodium sulfate.

o The final product is purified by distillation.

3-Chloroheptane can also be synthesized via the free radical chlorination of heptane.[3] This
method typically yields a mixture of positional isomers.

» Reactants: Heptane and chlorine gas (Cl2).
« Conditions: The reaction is initiated by ultraviolet (UV) light or heat.
e Procedure:

o Liquid heptane is placed in a reaction vessel equipped with a gas inlet and a condenser.
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o Chlorine gas is bubbled through the heptane while the mixture is irradiated with UV light or
heated.

o The reaction is allowed to proceed until the desired degree of chlorination is achieved,
which can be monitored by gas chromatography.

o The reaction mixture is then washed with a solution of sodium thiosulfate to remove any
unreacted chlorine, followed by a wash with water and then brine.

o The organic layer is dried over an anhydrous drying agent.

o Fractional distillation is required to separate 3-Chloroheptane from other isomers (e.g., 1-
chloroheptane, 2-chloroheptane, 4-chloroheptane) and unreacted heptane.

Chemical Reactions and Pathways

3-Chloroheptane, as a secondary alkyl halide, can undergo various chemical transformations,
with nucleophilic substitution and elimination reactions being the most prominent.

3-Chloroheptane can participate in S_N2 reactions, where a nucleophile attacks the carbon
atom bearing the chlorine, leading to the displacement of the chloride ion.[8] An example is the
reaction with sodium thiomethoxide.
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Caption: S_N2 reaction of (R)-3-chloroheptane with sodium thiomethoxide.

The synthesis of 3-Chloroheptane from heptan-3-ol can be visualized as a multi-step
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Caption: Laboratory workflow for the synthesis of 3-Chloroheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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